Cas no 141458-80-2 (3-amino-5-(1,1-dimethylethyl)-1H-Pyrazole-4-carbonitrile)

• Product Name: 3-amino-5-(1,1-dimethylethyl)-1H-Pyrazole-4-carbonitrile
• CAS No: 141458-80-2
• MF: C₈H₁₂N₄
• MW: 164.207680702209
• MDL: MFCD16620042
• CID: 1313132
• PubChem ID: 10307888
• Update Time: 2025-04-20

3-amino-5-(1,1-dimethylethyl)-1H-Pyrazole-4-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 3-amino-5-(1,1-dimethylethyl)-1H-Pyrazole-4-carbonitrile
• 1H-Pyrazole-4-carbonitrile, 3-amino-5-(1,1-dimethylethyl)-
• SCHEMBL718065
• CYCIDKHJBSFNAY-UHFFFAOYSA-N
• 5-Amino-4-cyano-3-t-butylpyrazole
• G70914
• 873110-27-1
• DTXSID901199485
• 934743-41-6
• AKOS023428588
• AS-70587
• 5-amino-3-tert-butyl-1h-pyrazole-4-carbonitrile
• 3-amino-5-tert-butyl-1H-pyrazole-4-carbonitrile
• 141458-80-2
• 5-Amino-3-(tert-butyl)-1H-pyrazole-4-carbonitrile
• 3-amino-5-(tert-butyl)-1H-pyrazole-4-carbonitrile
• W19205

• MDL： MFCD16620042
• Inchi： 1S/C8H12N4/c1-8(2,3)6-5(4-9)7(10)12-11-6/h1-3H3,(H3,10,11,12)
• InChI Key： CYCIDKHJBSFNAY-UHFFFAOYSA-N
• SMILES： N1C(=C(C#N)C(N)=N1)C(C)(C)C

Computed Properties

• Exact Mass: 164.10636
• Monoisotopic Mass: 164.106196400g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 209
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 78.5Ų

Experimental Properties

• PSA: 78.49